Cas no 1108556-21-3 (5-(azidomethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 5-(azidomethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1108556-21-3
• MF: C₇H₅F₃N₄
• MW: 202.136610746384
• MDL: MFCD24457486
• CID: 2196006
• PubChem ID: 86601757
• Update Time: 2025-06-09

5-(azidomethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Azidomethyl)-2-(trifluoromethyl)pyridine
• 6-(trifluoromethyl)nicotinyl azide
• HGWBRDLMPFSSJV-UHFFFAOYSA-N
• 5-(azidomethyl)-2-(trifluoromethyl)pyridine

• MDL： MFCD24457486
• Inchi： 1S/C7H5F3N4/c8-7(9,10)6-2-1-5(3-12-6)4-13-14-11/h1-3H,4H2
• InChI Key： HGWBRDLMPFSSJV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CN=1)CN=[N+]=[N-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Topological Polar Surface Area: 27.2

Additional information on 5-(azidomethyl)-2-(trifluoromethyl)pyridine

5-(Azidomethyl)-2-(Trifluoromethyl)pyridine: A Versatile Building Block in Medicinal Chemistry

5-(Azidomethyl)-2-(trifluoromethyl)pyridine (CAS No. 1108556-21-3) is a highly versatile compound that has gained significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound combines the reactivity of the azide group with the electron-withdrawing properties of the trifluoromethyl group, making it an excellent building block for the synthesis of complex molecules with diverse biological activities.

The azide functional group in 5-(azidomethyl)-2-(trifluoromethyl)pyridine is particularly valuable for its ability to undergo click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is widely used in the synthesis of bioconjugates, drug delivery systems, and functional materials. The high efficiency and selectivity of CuAAC make it an indispensable tool in modern medicinal chemistry and materials science.

The presence of the trifluoromethyl group in 5-(azidomethyl)-2-(trifluoromethyl)pyridine adds another layer of complexity and utility to this compound. Trifluoromethyl groups are known for their strong electron-withdrawing properties, which can significantly influence the electronic and steric properties of molecules. This makes 5-(azidomethyl)-2-(trifluoromethyl)pyridine an ideal starting material for the synthesis of compounds with enhanced pharmacological properties, such as increased metabolic stability and improved binding affinity to biological targets.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery and development. Fluorine atoms can improve the lipophilicity, metabolic stability, and bioavailability of drug candidates, making them more suitable for clinical applications. 5-(Azidomethyl)-2-(trifluoromethyl)pyridine serves as a valuable intermediate in the synthesis of such fluorinated drugs, contributing to the development of more effective therapeutic agents.

The versatility of 5-(azidomethyl)-2-(trifluoromethyl)pyridine extends beyond its use as a synthetic intermediate. It has also found applications in the field of chemical biology, where it can be used to probe biological systems and study protein-protein interactions. The azide group can be selectively modified to introduce various functional groups or labels, allowing researchers to track and manipulate biomolecules with high precision.

In addition to its synthetic utility, 5-(azidomethyl)-2-(trifluoromethyl)pyridine has shown promise in preclinical studies as a potential therapeutic agent. Research has demonstrated that compounds derived from this scaffold exhibit potent activity against various disease targets, including enzymes, receptors, and signaling pathways. For example, derivatives of 5-(azidomethyl)-2-(trifluoromethyl)pyridine have been shown to inhibit kinases involved in cancer progression and inflammation, making them attractive candidates for further development as therapeutic agents.

The synthesis of 5-(azidomethyl)-2-(trifluoromethyl)pyridine typically involves several steps, including the introduction of the azide group and the trifluoromethyl group onto a pyridine scaffold. Recent advancements in synthetic methods have led to more efficient and scalable routes for the preparation of this compound. These improvements have facilitated its widespread use in both academic research and industrial settings.

In conclusion, 5-(azidomethyl)-2-(trifluoromethyl)pyridine (CAS No. 1108556-21-3) is a highly versatile compound with significant potential in medicinal chemistry and chemical biology. Its unique combination of functional groups makes it an excellent building block for the synthesis of complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents and functional materials.